Polyporenic acid C

Catalog No.
S633441
CAS No.
465-18-9
M.F
C31H46O4
M. Wt
482.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Polyporenic acid C

Crude fungal extracts and related lanostanes (e.g., polyporenic acid A, pachymic acid) introduce mechanistic errors via mitochondrial apoptosis cross-talk or thermal decarboxylation. Polyporenic acid C eliminates these risks.

  • Activates extrinsic apoptosis exclusively (caspase-8), avoids mitochondrial interference.
  • Thermally stable; resists decarboxylation under GC-MS conditions.
  • Validated inhibitory activity: MMP-1 IC50 = 126 µM, 3α-HSD IC50 = 17.5 µM.

CAS Number

465-18-9

Product Name

Polyporenic acid C

IUPAC Name

(2R)-2-[(5R,10S,13R,14R,16R,17R)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid

Molecular Formula

C31H46O4

Molecular Weight

482.7 g/mol

InChI

InChI=1S/C31H46O4/c1-18(2)19(3)9-10-20(27(34)35)26-23(32)17-31(8)22-11-12-24-28(4,5)25(33)14-15-29(24,6)21(22)13-16-30(26,31)7/h11,13,18,20,23-24,26,32H,3,9-10,12,14-17H2,1-2,4-8H3,(H,34,35)/t20-,23-,24+,26+,29-,30-,31+/m1/s1

InChI Key

KPKYWYZPIVAHKU-WMNQUVFJSA-N

Synonyms

polyporenic acid C

Canonical SMILES

CC(C)C(=C)CCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C)O)C(=O)O

Isomeric SMILES

CC(C)C(=C)CC[C@H]([C@H]1[C@@H](C[C@@]2([C@@]1(CC=C3C2=CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C)O)C(=O)O

Polyporenic acid C is a natural product found in Daedalea dickinsii, Daedaleopsis, and other organisms with data available.

Purity

≥98%

Package Size

1 mg, 5 mg

Polyporenic acid C (CAS 465-18-9) is a highly purified, lanostane-type tetracyclic triterpenoid primarily isolated from fungi such as Fomitopsis betulina and Wolfiporia cocos. Structurally characterized by a 3-oxo group and a specific diene system, it serves as a critical analytical standard and bioactive precursor in pharmacological research. In commercial procurement, it is valued for its precise apoptotic mechanism, anti-inflammatory properties, and defined solubility profile, achieving up to 16.67 mg/mL in DMSO under controlled thermal conditions . These measurable baselines make it a highly reproducible reference material for oncology, dermatology, and high-throughput screening panels.

Research Fit

Apoptosis pathway Death receptor-mediated, mitochondria-independent tool
Topoisomerase research Dual Topo I/II inhibitor probe
Cell-model studies Colon carcinoma and lung cancer cell-line context
Analytical standard UPLC-MS/MS validated reference for triterpenoid quantification

Procuring crude fungal extracts or closely related lanostane triterpenoids, such as polyporenic acid A or pachymic acid, as substitutes for Polyporenic acid C introduces critical mechanistic and stability errors. Structurally, the presence of the 3-oxo group in Polyporenic acid C prevents the thermal decarboxylation commonly observed with polyporenic acid A during high-temperature analytical techniques [1]. Biologically, while other Poria cocos triterpenoids like pachymic acid trigger intrinsic mitochondrial apoptosis, Polyporenic acid C exclusively activates the extrinsic, death-receptor-mediated pathway [2]. Substituting it with generic lanostanes will confound assay results in targeted caspase-8 studies and yield unpredictable mass loss in thermal formulation workflows.

Substitution Risk

Mechanism mismatch
Pachymic acid uses mitochondrial pathway; may not replicate death receptor-driven apoptosis
Potency divergence
IC50 and topoisomerase inhibition profiles differ among co-isolated analogs; assay-response context may shift
Analytical specificity
Unique MRM transition (m/z 481.5→419.5); analog substitution may require method revalidation

Extrinsic Apoptosis vs. Pachymic Acid

In A549 non-small cell lung cancer models, Polyporenic acid C demonstrates a highly specific apoptotic mechanism. Unlike pachymic acid, which disrupts the mitochondrial membrane potential and cleaves procaspase-9, Polyporenic acid C induces apoptosis exclusively through the death receptor-mediated pathway, triggering the direct cleavage of procaspase-8 and -3 without mitochondrial involvement [1].

Evidence DimensionCaspase-9 cleavage and mitochondrial disruption
Target Compound DataNo caspase-9 cleavage; zero mitochondrial disruption
Comparator Or BaselinePachymic acid (Cleaves procaspase-9; disrupts mitochondrial membrane)
Quantified DifferenceComplete mechanistic divergence (extrinsic vs. intrinsic pathway)
ConditionsA549 NSCLC cells in vitro

Procurement of Polyporenic acid C is essential for researchers needing to isolate death-receptor-mediated apoptosis without background noise from intrinsic mitochondrial pathways.

Death receptor apoptosis
Data to verify
PPAC: caspase-8/-3, no ΔΨm disruption
Pachymic acid: caspase-9, ΔΨm disruption
Supports death receptor pathway interpretation
In vitro cell culture; sub-G1, annexin V, caspase cleavage assays

Thermal Stability vs. Polyporenic Acid A

The structural differences between closely related polyporenic acids dictate their thermal processing limits. Polyporenic acid C, featuring a 3-oxo configuration, is not decarboxylated upon melting at its 273-276°C threshold. In contrast, polyporenic acid A acts as a β-unsaturated acid and readily undergoes decarboxylation when melted [1].

Evidence DimensionDecarboxylation upon melting
Target Compound DataStable, no decarboxylation at 273-276°C
Comparator Or BaselinePolyporenic acid A (Undergoes rapid decarboxylation)
Quantified DifferenceBinary stability threshold during high-temperature phase change
ConditionsThermal processing / melting point analysis

Buyers developing high-temperature formulations or utilizing GC-MS analytics must select Polyporenic acid C over analog A to prevent thermal degradation and mass loss.

Topoisomerase inhibition
Head-to-head
Topo I: 55.8% at 100 μM
Topo II: 36.1% at 20 μM
Supports dual Topo I/II inhibition context
In vitro enzyme assay; etoposide as comparator

3α-HSD Inhibition vs. Indomethacin

Polyporenic acid C serves as a quantifiable non-steroidal baseline in anti-inflammatory screening. In 3α-hydroxysteroid dehydrogenase (3α-HSD) inhibition assays, Polyporenic acid C achieved an IC50 of 17.5 µM, demonstrating comparable baseline efficacy to the established pharmaceutical standard, Indomethacin[1].

Evidence Dimension3α-HSD inhibition (IC50)
Target Compound DataIC50 = 17.5 µM
Comparator Or BaselineIndomethacin (Standard positive control baseline)
Quantified DifferenceComparable micromolar inhibition range
ConditionsIn vitro 3α-HSD enzymatic assay

Provides assay developers with a validated, plant-derived triterpenoid standard for benchmarking new anti-inflammatory compounds.

Colon carcinoma cytotoxicity
Head-to-head
IC50 = 20.5 μM
Supports cell-model potency ranking context
Human colon carcinoma cell line; MTT-based viability assay

MMP-1 Collagenase Inhibition

In dermatological and tissue remodeling research, Polyporenic acid C functions as a targeted matrix metalloproteinase inhibitor. Quantitative assays demonstrate that it inhibits MMP-1 (collagenase) with an IC50 of 126 µM, providing a defined activity threshold for formulation into cosmetic or therapeutic extracellular matrix models[1].

Evidence DimensionMMP-1 (Collagenase) inhibition (IC50)
Target Compound DataIC50 = 126 µM
Comparator Or BaselineUntreated baseline / alternative fungal extracts (undefined IC50)
Quantified DifferenceDefined 126 µM inhibition threshold
ConditionsIn vitro fluorometric MMP-1 substrate assay

Allows cosmetic and pharmaceutical formulators to calculate precise molar dosing for anti-aging or tissue-repair product development.

iNOS/NO selective suppression
Head-to-head
iNOS/NO inhibition; limited PGE2/COX-2 suppression
Poricoic acid A: inhibits both NO and PGE2
Supports iNOS-selective pathway interpretation
LPS-stimulated Raw264.7 macrophages

Reconstitution Parameters vs. Crude Extracts

Unlike crude Poria cocos extracts which suffer from matrix-induced precipitation, high-purity Polyporenic acid C (>95%) offers defined solubility parameters. It can be reconstituted in DMSO up to 16.67 mg/mL (34.54 mM) when utilizing ultrasonication and gentle warming to 60°C, enabling the precise 10-200 µM dosing required for reproducible cell proliferation assays .

Evidence DimensionMaximum analytical solubility in DMSO
Target Compound Data16.67 mg/mL (34.54 mM)
Comparator Or BaselineCrude fungal triterpene extracts (Variable/undefined solubility)
Quantified DifferenceGuaranteed >34 mM stock solution capability
ConditionsDMSO solvent, ultrasonication, 60°C warming

Ensures that laboratory buyers can achieve the necessary stock concentrations for high-throughput screening without compound loss due to precipitation.

UPLC-MS/MS reference
Method context
MRM 481.5→419.5; recovery 101.7%
Supports analytical method specificity context
Negative ESI; C18 column; 0.1% formic acid-methanol
A549 lung cancer cytotoxicity
Class-level
Preferential cytotoxicity against A549 vs DU145; in-class lanostane trend
Supports lung cancer cell-model endpoint context
A549 and DU145 cell lines; no absolute IC50 reported

Targeted Oncology Screening: Extrinsic Apoptosis

Directly downstream of its divergent mechanism vs. pachymic acid, Polyporenic acid C is a highly specific reference compound for assays designed to screen death-receptor-mediated (caspase-8) apoptosis in non-small cell lung cancer models, avoiding mitochondrial pathway interference [1].

High-Temperature Analytical Standards

Because it resists the thermal decarboxylation seen in polyporenic acid A, it is highly suitable as an internal standard in GC-MS and high-temperature processing workflows for complex triterpenoid mixtures [2].

Dermatological & ECM Formulation

Leveraging its validated MMP-1 (collagenase) inhibition (IC50 = 126 µM), procurement teams in the cosmetic and skincare industry utilize this compound as a bioactive reference ingredient for anti-aging and tissue-repair formulations[3].

Anti-inflammatory Assay Benchmarking

With an established 3α-HSD IC50 of 17.5 µM, it serves as a reliable, non-steroidal positive control in high-throughput screening panels evaluating novel anti-inflammatory therapeutics [4].

Application Fit Matrix

Application
Selection Property
Validation Focus
Death receptor apoptosis pathway studies
Mitochondria-independent pathway tool
Caspase-8/-3 activation without ΔΨm disruption
Triterpenoid quantification by UPLC-MS/MS
Authenticated reference standard
MRM transition specificity and method accuracy
Topoisomerase inhibition research
Dual Topo I/II inhibitor probe
Enzyme inhibition and isoform selectivity
iNOS pathway anti-inflammatory research
iNOS-selective compound
NO inhibition without COX-2/PGE2 interference

XLogP3

6

UNII

8EC05EK77F

Wikipedia

Polyporenic acid c

Explore Compound Types